Cas no 186343-40-8 (1-Piperazineethanol, a-(aminomethyl)-)

• Product Name: 1-Piperazineethanol, a-(aminomethyl)-
• CAS No: 186343-40-8
• MF: C₇H₁₇N₃O
• MW: 159.229381322861
• CID: 114796
• PubChem ID: 15255602
• Update Time: 2025-04-18

1-Piperazineethanol, a-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol, a-(aminomethyl)-
• 1-Piperazineethanol, -alpha--(aminomethyl)-
• 1-Amino-3-(piperazin-1-yl)propan-2-ol
• 1-amino-3-piperazin-1-yl-propan-2-ol
• 186343-40-8
• 1-Amino-3-piperazino-2-propanol
• SCHEMBL1559205
• SZAYRHIIHNUBPP-UHFFFAOYSA-N
• 1-amino-3-piperazin-1-ylpropan-2-ol

• Inchi： 1S/C7H17N3O/c8-5-7(11)6-10-3-1-9-2-4-10/h7,9,11H,1-6,8H2
• InChI Key： SZAYRHIIHNUBPP-UHFFFAOYSA-N
• SMILES： OC(CN)CN1CCNCC1

Computed Properties

• Exact Mass: 159.137162174g/mol
• Monoisotopic Mass: 159.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 61.5Ų